![molecular formula C6H13N B6268587 1-(2-methylcyclopropyl)ethan-1-amine, Mixture of diastereomers CAS No. 42302-92-1](/img/no-structure.png)
1-(2-methylcyclopropyl)ethan-1-amine, Mixture of diastereomers
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-methylcyclopropyl)ethan-1-amine is a chemical compound with the CAS Number: 42302-92-1 . It has a molecular weight of 99.18 and its IUPAC name is 1-(2-methylcyclopropyl)ethanamine . The physical form of this compound is liquid .
Synthesis Analysis
The synthesis of chiral compounds like 1-(2-methylcyclopropyl)ethan-1-amine often results in a racemic mixture, which is a 50:50 mixture of two enantiomers . The separation of these enantiomers is a process called resolution . This can be achieved by reacting the racemic mixture with an enantiomerically pure chiral reagent, resulting in a mixture of diastereomers . These diastereomers can then be separated due to their different physical properties .Molecular Structure Analysis
The InChI code for 1-(2-methylcyclopropyl)ethan-1-amine is 1S/C6H13N/c1-4-3-6(4)5(2)7/h4-6H,3,7H2,1-2H3 . The key for this InChI code is PNORXWKSUWCACH-UHFFFAOYSA-N .Chemical Reactions Analysis
As mentioned in the synthesis analysis, the reaction of a racemic mixture with an enantiomerically pure chiral reagent results in a mixture of diastereomers . For example, if a racemic mixture of a chiral alcohol is reacted with an enantiomerically pure carboxylic acid, the result is a mixture of diastereomers . These diastereomers can then be separated due to their different physical properties .Physical And Chemical Properties Analysis
1-(2-methylcyclopropyl)ethan-1-amine is a liquid that is stored at room temperature . The compound has a molecular weight of 99.18 .Scientific Research Applications
MCPEA has been studied in various scientific research applications. It has been used in studies of the effects of stimulants on the central nervous system, as well as in studies of the effects of cyclic amines on the cardiovascular system. Additionally, MCPEA has been studied in studies of the effects of cyclic amines on the metabolism and endocrine system.
Mechanism of Action
Target of Action
Similar compounds such as pyrrolidine derivatives have been found to have a high binding affinity for the4COF (GABA) receptor . The gamma-aminobutyric acid (GABA) receptor plays a crucial role in inhibitory neurotransmission in the brain.
Mode of Action
If we consider the action of similar compounds on the gaba receptor, these compounds typically enhance gaba transmission in the brain, which can help control convulsive epileptic seizures .
Biochemical Pathways
Compounds that act on the gaba receptor are known to influence theGABAergic system , which is one of the main inhibitory neurotransmitter systems in the brain .
Result of Action
Compounds that enhance gaba transmission can help control convulsive epileptic seizures , suggesting that 1-(2-methylcyclopropyl)ethan-1-amine might have similar effects if it acts on the same target.
Advantages and Limitations for Lab Experiments
MCPEA has several advantages for use in laboratory experiments. It is relatively simple and straightforward to synthesize, and it is relatively inexpensive. Additionally, it is relatively stable and can be stored for long periods of time. However, there are several limitations to using MCPEA in laboratory experiments. For example, it has a limited shelf life, and it is not suitable for use in clinical trials.
Future Directions
There are several potential future directions for MCPEA research. For example, further research could be conducted on the biochemical and physiological effects of MCPEA. Additionally, research could be conducted on the potential therapeutic uses of MCPEA, such as the treatment of depression and anxiety. Additionally, research could be conducted on the potential adverse effects of MCPEA, such as addiction and tolerance. Additionally, research could be conducted on the potential toxic effects of MCPEA, such as liver and kidney damage. Finally, research could be conducted on the potential interactions of MCPEA with other drugs and medications.
Synthesis Methods
MCPEA can be synthesized from cyclopropanecarboxylic acid, or CPA, by a two-step method. First, CPA is reacted with ammonia in the presence of a base, such as sodium hydroxide, to form the cyclopropyl amine. This cyclopropyl amine is then reacted with ethyl chloroformate in the presence of a base to form the MCPEA. This synthesis method has been used to produce MCPEA in laboratory settings, and is relatively simple and straightforward.
Safety and Hazards
The safety information for 1-(2-methylcyclopropyl)ethan-1-amine includes several hazard statements: H225, H302, H312, H314, H332, H335 . The precautionary statements include P210, P233, P240, P241, P242, P243, P260, P261, P264, P270, P271, P280, P301+P312, P301+P330+P331, P302+P352, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P330, P363, P370+P378, P403+P233, P403+P235, P405, P501 .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-methylcyclopropyl)ethan-1-amine, Mixture of diastereomers involves the reduction of a ketone intermediate followed by reductive amination.", "Starting Materials": [ "2-methylcyclopropanone", "Sodium borohydride", "Ethan-1-amine", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Water" ], "Reaction": [ "Step 1: Reduction of 2-methylcyclopropanone with sodium borohydride in methanol to form 2-methylcyclopropanol.", "Step 2: Conversion of 2-methylcyclopropanol to its tosylate derivative using tosyl chloride and pyridine.", "Step 3: Reaction of the tosylate derivative with ethan-1-amine in the presence of sodium hydroxide to form the amine intermediate.", "Step 4: Separation of the diastereomers by column chromatography.", "Step 5: Reduction of the amine intermediate with sodium borohydride in the presence of hydrochloric acid to form 1-(2-methylcyclopropyl)ethan-1-amine, Mixture of diastereomers." ] } | |
42302-92-1 | |
Molecular Formula |
C6H13N |
Molecular Weight |
99.2 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.